Cas no 616202-81-4 (1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)-)

1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)- structure
616202-81-4 structure
Product Name:1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)-
CAS No:616202-81-4
MF:C11H14ClN
MW:195.688561916351
CID:472637
PubChem ID:23652278
Update Time:2025-04-19

1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

    • 1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)-
    • (S)-8-Chloro-1-Methyl-2,3,4,5-Tetrahydro-1H-3-Benzazepine
    • (5S)-7-chloro-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
    • 1H-3-Benzazepine,8-chloro-2,3,4,5-tetrahydro-1-methyl-,(1S)
    • SCHEMBL1094953
    • (1S)-8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
    • (1S)-8-chloro-2,3,4,5-tetrahydro-1-methyl-1H-3-benzazepine
    • (S)-8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine
    • BDBM50161647
    • 616202-81-4
    • SCHEMBL2695376
    • CHEMBL178365
    • XTTZERNUQAFMOF-MRVPVSSYSA-N
    • (S)-8-chloro-1-methyl-2,3,4,5-tetraliydro-1H-3-benzazepine
    • DTXSID40635335
    • Inchi: 1S/C11H14ClN/c1-8-7-13-5-4-9-2-3-10(12)6-11(8)9/h2-3,6,8,13H,4-5,7H2,1H3/t8-/m1/s1
    • InChI Key: XTTZERNUQAFMOF-MRVPVSSYSA-N
    • SMILES: ClC1C=CC2CCNC[C@@H](C)C=2C=1

Computed Properties

  • Exact Mass: 195.08162
  • Monoisotopic Mass: 195.0814771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 288.1±40.0 ºC (760 Torr),
  • Flash Point: 128.1±27.3 ºC,
  • Solubility: Very slightly soluble (0.98 g/l) (25 º C),
  • PSA: 12.03
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